Cas no 63649-64-9 (4-Isopropyl-2-nitroaniline)

• Product Name: 4-Isopropyl-2-nitroaniline
• CAS No: 63649-64-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00092920
• CID: 502099
• PubChem ID: 2736696
• Update Time: 2025-11-02

4-Isopropyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-2-nitroaniline
• 2-nitro-4-propan-2-ylaniline
• Benzenamine, 4-(1-methylethyl)-2-nitro-
• 4-Isopropyl-2-nitro-anilin
• 4-isopropyl-2-nitrobenzenamine
• 4-(1-Methylethyl)-2-nitrobenzenamine
• 4-Amino-1-isopropyl-3-nitrobenzene
• AKOS016007617
• MFCD00092920
• SY101515
• FT-0600686
• SCHEMBL978898
• 63649-64-9
• PS-3173
• DTXSID10371536
• Nitrocumidin
• A21108
• C75985
• SBXKBHDWJBOCIG-UHFFFAOYSA-N
• 2-nitro-4-(propan-2-yl)aniline
• CS-0154288
• AE-562/10279018
• DB-006851

• MDL： MFCD00092920
• Inchi： 1S/C9H12N2O2/c1-6(2)7-3-4-8(10)9(5-7)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： SBXKBHDWJBOCIG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C(C)C)N)=O

Computed Properties

• Exact Mass: 180.09000
• Monoisotopic Mass: 180.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 36-37 ºC (ethyl ether )
• Boiling Point: 142-144/0.4mm
• Flash Point: 133.5 °C
• Refractive Index: 1.581
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 71.84000
• LogP: 3.40480

4-Isopropyl-2-nitroaniline Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Isopropyl-2-nitroaniline

4-Isopropyl-2-nitroaniline (CAS 63649-64-9): A Comprehensive Technical Overview

4-Isopropyl-2-nitroaniline (CAS 63649-64-9) is an important nitro-substituted aromatic amine compound with significant applications in various industrial sectors. This yellow crystalline solid belongs to the chemical class of nitroaniline derivatives, characterized by its molecular formula C9H12N2O2 and molecular weight of 180.21 g/mol. The compound features both isopropyl and nitro functional groups attached to an aniline backbone, giving it unique chemical properties that make it valuable for specialized applications.

The synthesis of 4-Isopropyl-2-nitroaniline typically involves the nitration of 4-isopropylaniline under controlled conditions. This nitroaromatic compound exhibits moderate solubility in organic solvents while being practically insoluble in water, a property that influences its handling and application methods. Recent studies have focused on optimizing its production process to improve yield and purity, responding to growing market demands for high-quality specialty chemicals.

In the dye and pigment industry, 4-Isopropyl-2-nitroaniline serves as a crucial intermediate for the synthesis of various azo dyes and colorants. Its molecular structure allows for the creation of vibrant yellow to orange hues in textile applications. The compound's chromophoric properties make it particularly valuable for developing lightfast dyes that maintain their color intensity under prolonged exposure to sunlight, addressing the textile industry's need for durable coloring solutions.

The pharmaceutical research sector has shown increasing interest in nitroaniline derivatives like 4-Isopropyl-2-nitroaniline due to their potential biological activities. While not directly used as an active pharmaceutical ingredient, this compound serves as a building block for more complex molecules in drug discovery programs. Researchers are particularly interested in its structural motif for developing novel compounds with potential therapeutic applications.

From an industrial safety perspective, proper handling of 4-Isopropyl-2-nitroaniline requires standard precautions for nitroaromatic compounds. Storage recommendations typically include keeping the material in tightly sealed containers away from heat and incompatible substances. The compound's thermal stability and decomposition characteristics have been subjects of recent studies aiming to improve industrial safety protocols.

The global market for 4-Isopropyl-2-nitroaniline has shown steady growth, particularly in regions with strong textile manufacturing and specialty chemical sectors. Manufacturers are increasingly focusing on sustainable production methods for such intermediates, responding to the chemical industry's shift toward green chemistry principles. This includes exploring catalytic processes that reduce energy consumption and waste generation during synthesis.

Analytical characterization of 4-Isopropyl-2-nitroaniline typically involves techniques such as HPLC analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure product quality and purity, which are critical parameters for industrial users. Recent advancements in analytical chemistry have enabled more precise quantification of impurities in nitroaniline derivatives, supporting quality control in manufacturing processes.

Environmental considerations for 4-Isopropyl-2-nitroaniline include proper waste management practices and biodegradation studies. Research into the compound's environmental fate has gained importance as regulatory requirements for chemical sustainability become more stringent. This aligns with current industry trends toward developing eco-friendly chemical processes and sustainable intermediates for various applications.

Future research directions for 4-Isopropyl-2-nitroaniline may explore its potential in emerging fields such as organic electronics or as a precursor for functional materials. The compound's electron-withdrawing nitro group and aromatic system make it an interesting candidate for developing novel materials with specific electronic properties. Such applications could open new market opportunities beyond its traditional uses in dyes and pigments.

Quality specifications for commercial 4-Isopropyl-2-nitroaniline typically include parameters such as assay purity (often ≥98%), melting point range (approximately 90-93°C), and limits for various impurities. These specifications ensure consistent performance in downstream applications and are critical for manufacturers serving high-performance industries that demand reliable raw materials.

In conclusion, 4-Isopropyl-2-nitroaniline (CAS 63649-64-9) remains an important chemical intermediate with diverse industrial applications. Its role in dye manufacturing continues to be significant, while potential new applications in material science and pharmaceutical research may drive future demand. As the chemical industry evolves toward more sustainable practices, innovations in the production and application of this nitroaniline derivative will likely continue to emerge.